Cas no 1807396-44-6 (4-Chloro-2-fluoro-6-methylcinnamic acid)

• Product Name: 4-Chloro-2-fluoro-6-methylcinnamic acid
• CAS No: 1807396-44-6
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• CID: 5006755
• Update Time: 2025-09-28

4-Chloro-2-fluoro-6-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-methylcinnamic acid

• Inchi： 1S/C10H8ClFO2/c1-6-4-7(11)5-9(12)8(6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： IGPHHJZIDHGVGM-NSCUHMNNSA-N
• SMILES： ClC1C=C(C(/C=C/C(=O)O)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 4-Chloro-2-fluoro-6-methylcinnamic acid

Introduction to 4-Chloro-2-fluoro-6-methylcinnamic acid (CAS No. 1807396-44-6)

4-Chloro-2-fluoro-6-methylcinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1807396-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cinnamic acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 4-Chloro-2-fluoro-6-methylcinnamic acid, including the presence of a chloro group, a fluoro substituent, and a methyl group on the cinnamic acid backbone, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 4-Chloro-2-fluoro-6-methylcinnamic acid lies in its utility as a building block for more complex molecules. In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 4-Chloro-2-fluoro-6-methylcinnamic acid not only influences its electronic distribution but also plays a crucial role in modulating the biological activity of derivatives derived from this compound. This has led to extensive research into its potential applications in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 4-Chloro-2-fluoro-6-methylcinnamic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in various cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the structural framework of 4-Chloro-2-fluoro-6-methylcinnamic acid, researchers have been able to design and synthesize potent inhibitors targeting specific kinases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The chloro and fluoro substituents are particularly important in these interactions, as they enhance binding affinity and selectivity.

Furthermore, 4-Chloro-2-fluoro-6-methylcinnamic acid has shown promise in the field of anti-inflammatory drug development. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Research has indicated that certain derivatives of 4-Chloro-2-fluoro-6-methylcinnamic acid can modulate inflammatory responses by interacting with key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of halogen atoms in its structure facilitates interactions with biological targets, thereby enhancing its efficacy as an anti-inflammatory agent.

The synthetic chemistry of 4-Chloro-2-fluoro-6-methylcinnamic acid is another area where it has made substantial contributions. The compound serves as a versatile intermediate that can be modified through various chemical transformations to yield a wide range of derivatives. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at different positions on the cinnamic acid backbone. These modifications allow chemists to fine-tune the properties of the resulting compounds, enabling the development of tailored molecules with specific biological activities.

In recent years, computational methods have been increasingly utilized to study the structure-property relationships of 4-Chloro-2-fluoro-6-methylcinnamic acid and its derivatives. Molecular modeling techniques have provided valuable insights into how structural features influence biological activity. For instance, computational studies have revealed that the electron-withdrawing nature of the chloro and fluoro groups enhances binding interactions with target proteins. These findings have guided the design of more potent and selective kinase inhibitors based on 4-Chloro-2-fluoro-6-methylcinnamic acid scaffolds.

The pharmaceutical industry has also recognized the potential of 4-Chloro-2-fluoro-6-methylcinnamic acid as a lead compound for drug discovery programs. Several companies have initiated projects aimed at identifying novel therapeutic agents derived from this compound. Early-stage clinical trials have shown promising results for certain derivatives, particularly those targeting cancer and inflammatory diseases. These trials have underscored the importance of 4-Chloro-2-fluoro-6-methylcinnamic acid as a starting point for developing next-generation drugs.

From an environmental perspective, the synthesis and application of 4-Chloro-2-fluoro-6-methylcinnamic acid also highlight advancements in green chemistry principles. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes have been optimized to improve yields while reducing reliance on hazardous reagents. These innovations align with broader goals aimed at making pharmaceutical manufacturing more environmentally friendly.

In conclusion, 4-Chloro-2-fluoro-6-methylcinnamic acid (CAS No. 1807396-44-6) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and anti-inflammatory agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.